Cas no 95538-03-7 (2,3-Dibromopyrazine)
2,3-Dibromopyrazine is a halogenated pyrazine derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include high reactivity due to the presence of two bromine atoms, enabling efficient cross-coupling reactions such as Suzuki or Stille couplings for the construction of complex heterocyclic systems. The compound’s stability and well-defined structure make it suitable for precise functionalization, aiding in the development of agrochemicals, pharmaceuticals, and specialty materials. Its crystalline form ensures consistent purity, facilitating reproducible results in synthetic applications. 2,3-Dibromopyrazine is particularly valuable in medicinal chemistry for scaffold diversification and as a precursor to biologically active compounds.
2,3-Dibromopyrazine structure
Product Name:2,3-Dibromopyrazine
CAS No:95538-03-7
MF:C4H2Br2N2
MW:237.880078792572
MDL:MFCD02684897
CID:838668
PubChem ID:13867572
Update Time:2025-06-07
2,3-Dibromopyrazine Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Dibromopyrazine
- 2,3,5-TRI-O-ACETYL
- Pyrazine, 2,3-dibromo-
- dibromopyrazine
- pyrazine dibromide
- VLPBEKHOQWMYTR-UHFFFAOYSA-N
- EBD583266
- ST2409014
- AB0027857
- W9749
- 2,3-Dibromopyrazine (ACI)
-
- MDL： MFCD02684897
- Inchi： 1S/C4H2Br2N2/c5-3-4(6)8-2-1-7-3/h1-2H
- InChI Key： VLPBEKHOQWMYTR-UHFFFAOYSA-N
- SMILES： BrC1C(Br)=NC=CN=1
Computed Properties
- Exact Mass: 235.85800
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 68.4
- XLogP3: 1.8
- Topological Polar Surface Area: 25.8
Experimental Properties
- PSA: 25.78000
- LogP: 2.00160
2,3-Dibromopyrazine Security Information
- Hazard Statement： H302-H315-H319-H335
- Storage Condition：Inert atmosphere,2-8°C
2,3-Dibromopyrazine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,3-Dibromopyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 076793-1g |
2,3-Dibromopyrazine |
95538-03-7 | 95% | 1g |
￡81.00 | 2022-03-01 | |
| Fluorochem | 076793-5g |
2,3-Dibromopyrazine |
95538-03-7 | 95% | 5g |
￡241.00 | 2022-03-01 | |
| Fluorochem | 076793-10g |
2,3-Dibromopyrazine |
95538-03-7 | 95% | 10g |
￡385.00 | 2022-03-01 | |
| Fluorochem | 076793-25g |
2,3-Dibromopyrazine |
95538-03-7 | 95% | 25g |
￡690.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KR740-200mg |
2,3-Dibromopyrazine |
95538-03-7 | 95% | 200mg |
181.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KR740-5g |
2,3-Dibromopyrazine |
95538-03-7 | 95% | 5g |
2162.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KR740-50mg |
2,3-Dibromopyrazine |
95538-03-7 | 95% | 50mg |
88.0CNY | 2021-07-12 | |
| Ambeed | A207542-100mg |
2,3-Dibromopyrazine |
95538-03-7 | 95% | 100mg |
$5.0 | 2025-02-26 | |
| Ambeed | A207542-250mg |
2,3-Dibromopyrazine |
95538-03-7 | 95% | 250mg |
$10.0 | 2025-02-26 | |
| Ambeed | A207542-1g |
2,3-Dibromopyrazine |
95538-03-7 | 95% | 1g |
$20.0 | 2025-02-26 |
2,3-Dibromopyrazine Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
95538-03-7 (2,3-Dibromopyrazine) Related Products
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- 2645417-06-5(2,3-dibromopyrazine-5,6-d2)
- 23987-37-3(Pyrazine,2,3,5,6-tetrabromo-)
- 23229-25-6(2,6-Dibromopyrazine)
- 32314-09-3(2,3,5-Tribromopyrazine)
- 1185306-55-1(2,5-Dibromopyrazine-d2)
- 1820703-58-9(2-bromopyrazine hydrochloride)
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